Cas no 7477-31-8 (Benzophenone, 4'-methoxy-2-(p-methoxybenzyl)-(8CI))

Benzophenone, 4'-methoxy-2-(p-methoxybenzyl)-(8CI) structure
7477-31-8 structure
Product Name:Benzophenone, 4'-methoxy-2-(p-methoxybenzyl)-(8CI)
CAS No:7477-31-8
MF:C22H20O3
MW:332.392406463623
CID:581134
PubChem ID:344099
Update Time:2025-04-19

Benzophenone, 4'-methoxy-2-(p-methoxybenzyl)-(8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzophenone, 4'-methoxy-2-(p-methoxybenzyl)-(8CI)
    • (4-methoxyphenyl)-[2-[(4-methoxyphenyl)methyl]phenyl]methanone
    • AC1L7ZSN
    • KB-208290
    • NSC400812
    • NSC-400812
    • DTXSID50322269
    • 7477-31-8
    • Inchi: 1S/C22H20O3/c1-24-19-11-7-16(8-12-19)15-18-5-3-4-6-21(18)22(23)17-9-13-20(25-2)14-10-17/h3-14H,15H2,1-2H3
    • InChI Key: IQPPLGSJBCCUIK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)C1=CC=CC=C1CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 332.1413
  • Monoisotopic Mass: 332.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.126
  • Boiling Point: 516.9°C at 760 mmHg
  • Flash Point: 258.9°C
  • Refractive Index: 1.584
  • PSA: 35.53
  • LogP: 4.52560
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